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Compound of Interest

Compound Name: Parlar 26

Cat. No.: B1253220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Parlar 26, a significant congener of

the pesticide toxaphene. The document details its sources, environmental distribution, and

analytical methodologies for its detection and quantification.

Introduction
Parlar 26 is an octachlorinated bornane, a specific congener of the complex pesticide mixture

known as toxaphene.[1] Although the use of toxaphene has been banned in many countries for

decades, its persistence in the environment, potential for long-range transport, and

bioaccumulative properties make its congeners, such as Parlar 26, a continued subject of

environmental and toxicological research.[2][3] Parlar 26, along with congeners Parlar 50 and

Parlar 62, is often considered an indicator congener for toxaphene contamination in

environmental and biological samples due to its persistence and prevalence.

Sources of Parlar 26 in the Environment
The primary source of Parlar 26 in the environment is the historical use of toxaphene as a

pesticide. There are no known natural sources of toxaphene or its congeners.

Agricultural Use: Toxaphene was extensively used as an insecticide on a variety of crops,

with the most significant applications on cotton in the southern United States.[3] Its use was
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phased out and banned in the United States in 1990 and globally under the Stockholm

Convention on Persistent Organic Pollutants in 2001.[2]

Livestock and Aquaculture: Toxaphene was also used to control ectoparasites on livestock

and as a piscicide to eliminate undesirable fish from lakes.[2]

Environmental Persistence: Due to its chemical stability, toxaphene, and consequently

Parlar 26, persists in the environment for long periods. Contaminated soils and sediments at

former agricultural sites and hazardous waste disposal sites act as ongoing sources for its

redistribution.[2][3]

Atmospheric Transport: Toxaphene is semi-volatile, allowing for its long-range atmospheric

transport. This has led to the contamination of remote ecosystems, such as the Arctic, far

from its original points of application.[2]

Environmental Distribution
Parlar 26 is distributed across various environmental compartments due to its physicochemical

properties. It exhibits low water solubility and a high octanol-water partition coefficient (Kow),

leading to its association with particulate matter and biological tissues.

Soil and Sediment: Parlar 26 has a strong affinity for organic matter and soil particles,

leading to its accumulation in soil and sediments. The half-life of toxaphene in soil can be up

to 14 years.[2] These matrices act as long-term reservoirs.

Water: Due to its low solubility, concentrations of Parlar 26 in the dissolved phase of water

are generally low. It is more likely to be found adsorbed to suspended particulate matter.

Air: Atmospheric transport is a key mechanism for the global distribution of Parlar 26. It can

exist in the atmosphere in the gas phase or adsorbed to airborne particles.

Biota: Parlar 26 is highly bioaccumulative and is known to biomagnify in food webs. Its

lipophilic nature leads to its accumulation in the fatty tissues of organisms. Consequently, top

predators in aquatic and terrestrial food chains can exhibit high concentrations of Parlar 26.
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Quantitative Data on Parlar 26 in Environmental
Matrices
The following tables summarize available quantitative data for Parlar 26 in various

environmental matrices. It is important to note that data for individual toxaphene congeners can

be limited, and concentrations can vary widely based on location, proximity to historical

sources, and the specific ecosystem.

Table 1: Parlar 26 Concentrations in Biota

Matrix Species Location
Concentrati
on Range

Mean
Concentrati
on

Reference

Blubber
Beluga

Whale (Male)

St. Lawrence

Estuary
Not Specified

710 ng/g wet

weight
[4]

Blubber

Beluga

Whale

(Female)

St. Lawrence

Estuary
Not Specified

280 ng/g wet

weight
[4]

Table 2: Total Toxaphene Concentrations in Soil

Location
Concentration Range (ng/g
dry soil)

Reference

Alabama, Louisiana, and

Texas (1999-2000)
688 (mean) [5]

South Carolina (1999-2000) 2,500 (mean) [5]

Note: Data for total toxaphene is provided as a proxy for potential Parlar 26 presence, as

congener-specific data for soil is sparse in the readily available literature.

Experimental Protocols for Parlar 26 Analysis
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The analysis of Parlar 26 in environmental samples is challenging due to the complexity of the

toxaphene mixture and the low concentrations typically encountered. The most common and

robust method is gas chromatography coupled with mass spectrometry.

5.1. Sample Preparation and Extraction

The initial step involves extracting Parlar 26 from the sample matrix. The choice of method

depends on the matrix type.

Soil and Sediment:

Soxhlet Extraction (EPA Method 3540C): A dried and homogenized sample is extracted

with a suitable solvent (e.g., hexane/acetone) for several hours.

Pressurized Liquid Extraction (PLE) / Accelerated Solvent Extraction (ASE): This method

uses elevated temperatures and pressures to extract the analytes more efficiently with

less solvent.

Ultrasonic Extraction (EPA Method 3550C): The sample is sonicated with a solvent to

facilitate extraction.

Water:

Liquid-Liquid Extraction (EPA Method 3510C): The water sample is extracted with an

immiscible organic solvent.

Solid-Phase Extraction (SPE): The water sample is passed through a cartridge containing

a solid adsorbent that retains the analytes, which are then eluted with a small volume of

solvent.

Biota:

Samples are typically freeze-dried and homogenized.

Extraction is often performed using a Soxhlet or PLE system with a nonpolar solvent.

A lipid removal step (e.g., gel permeation chromatography (GPC) or dialysis) is crucial.
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5.2. Extract Cleanup

Crude extracts from environmental samples contain co-extracted interfering compounds that

must be removed prior to instrumental analysis.

Adsorption Chromatography: Columns containing silica gel or Florisil are commonly used to

separate Parlar 26 from interfering compounds.

Gel Permeation Chromatography (GPC): This technique is particularly effective for removing

high molecular weight compounds, such as lipids, from biota extracts.

Sulfur Removal: For sediment and some soil samples, elemental sulfur can be an interferent

and is typically removed by treatment with copper or a specific cleanup column.

5.3. Instrumental Analysis: GC-NICI/MS (EPA Method 8276)

Gas chromatography with negative ion chemical ionization mass spectrometry is a highly

sensitive and selective method for the analysis of toxaphene congeners.[1]

Gas Chromatography (GC):

Column: A fused-silica capillary column with a nonpolar or semi-polar stationary phase

(e.g., DB-5ms, DB-XLB) is used to separate the different toxaphene congeners.

Injector: A split/splitless or programmable temperature vaporization (PTV) injector is used

to introduce the sample extract onto the column.

Oven Temperature Program: A carefully optimized temperature program is essential to

achieve the best possible separation of the complex mixture of congeners.

Mass Spectrometry (MS):

Ionization: Negative Ion Chemical Ionization (NICI) is preferred for its high sensitivity

towards halogenated compounds like Parlar 26. Methane is typically used as the reagent

gas.

Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used.
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Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to

enhance sensitivity and selectivity. Specific ions characteristic of Parlar 26 are monitored.

Quantification:

Isotope dilution using a ¹³C-labeled Parlar 26 internal standard is the most accurate

method for quantification as it corrects for matrix effects and variations in sample

preparation and instrument response.

Visualizations
6.1. Environmental Fate and Transport of Parlar 26
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Caption: Environmental fate and transport pathways of Parlar 26.

6.2. General Experimental Workflow for Parlar 26 Analysis
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Caption: General workflow for the analysis of Parlar 26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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